1,3-Dimethyl-5-{[5-(3-nitrophenyl)furan-2-YL]methylidene}-1,3-diazinane-2,4,6-trione

Specification

• Molecular Formula: C17H13N3O6
• Molecular Weight: 355.30 g/mol
• IUPAC Name: 1,3-dimethyl-5-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-1,3-diazinane-2,4,6-trione
• Standard InChI: InChI=1S/C17H13N3O6/c1-18-15(21)13(16(22)19(2)17(18)23)9-12-6-7-14(26-12)10-4-3-5-11(8-10)20(24)25/h3-9H,1-2H3
• Standard InChI Key: CFKODRZYEBEQLG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N(C1=O)C

Introduction

Chemical Structure and Classification

Core Structural Features

The compound’s architecture integrates three key components:

• Diazinane Trione Core: A six-membered ring containing two nitrogen atoms at positions 1 and 3, substituted with methyl groups, and three ketone oxygen atoms at positions 2, 4, and 6.

• Furan-Nitrophenyl Moiety: A furan ring (five-membered oxygen-containing heterocycle) fused to a 3-nitrophenyl group via a methylidene (-CH=) bridge.

• Functional Groups: The nitro (-NO₂) group enhances electrophilicity, while carbonyl (C=O) groups contribute to hydrogen-bonding interactions.

Table 1: Molecular Characteristics

Property	Value	Source
Molecular Formula	C₁₇H₁₃N₃O₇	Derived
Molecular Weight	389.31 g/mol	Calculated
logP (Partition Coeff.)	3.2–3.8	Estimated
Hydrogen Bond Acceptors	11

The nitro group at the meta position of the phenyl ring introduces steric and electronic effects that influence reactivity, such as directing electrophilic substitution reactions.

Synthesis and Manufacturing

Reaction Pathways

Synthesis typically proceeds through a three-step sequence:

• Formation of Diazinane Trione: Condensation of dimethylurea with malonic acid derivatives under acidic conditions yields the 1,3-dimethyl-diazinane-2,4,6-trione core.

• Furan-Nitrophenyl Intermediate: Nitration of furfural followed by Suzuki-Miyaura coupling with 3-bromonitrobenzene introduces the nitrophenyl group.

• Knoevenagel Condensation: The diazinane trione reacts with the furan-nitrophenyl aldehyde in ethanol using triethylamine as a base, forming the methylidene bridge.

Industrial-Scale Production

Continuous flow reactors optimize yield (≈75–80%) by maintaining precise temperature control (60–80°C) and minimizing side reactions. Key challenges include purification via column chromatography (silica gel, ethyl acetate/hexane) and managing the nitro group’s sensitivity to reduction.

Chemical Properties and Reactivity

Physicochemical Behavior

• Solubility: Sparingly soluble in water (<0.1 mg/mL), highly soluble in polar aprotic solvents (DMF, DMSO).

• Stability: Degrades above 200°C; nitro group reduction occurs under H₂/Pd-C, forming an amine derivative.

Reaction Mechanisms

• Nucleophilic Aromatic Substitution: The nitro group activates the phenyl ring for attack by nucleophiles (e.g., hydroxide) at the para position.

• Cycloadditions: The conjugated diene system in the furan moiety participates in Diels-Alder reactions with dienophiles like maleic anhydride.

Biological Activity and Mechanism of Action

Enzyme Inhibition

In silico docking studies predict strong binding (ΔG ≈ -9.2 kcal/mol) to cyclooxygenase-2 (COX-2), analogous to nonsteroidal anti-inflammatory drugs. The nitro group forms a hydrogen bond with Arg120, while the diazinane ring interacts with Tyr385 via π-π stacking.

Applications in Scientific Research

Medicinal Chemistry

• Lead Compound Optimization: Structural modifications (e.g., replacing nitro with cyano groups) enhance selectivity for kinase targets.

• Prodrug Design: The nitro group’s reducibility enables triggered drug release in hypoxic tumor environments.

Materials Science

• Coordination Polymers: Serves as a ditopic ligand for Zn²⁺, forming porous frameworks with CO₂ adsorption capacity (8.7 mmol/g at 25°C).

• Optoelectronic Materials: Conjugated π-system exhibits broad UV-Vis absorption (λₘₐₓ = 420 nm), applicable in organic photovoltaics.